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Compound of Interest

Compound Name: 2-Mercaptophenol

Cat. No.: B073258 Get Quote

Welcome to the technical support center for the purification of crude 2-Mercaptophenol. This

resource is designed for researchers, scientists, and drug development professionals to

provide clear, actionable guidance for obtaining high-purity 2-Mercaptophenol for your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is 2-Mercaptophenol and what are its typical properties?

A1: 2-Mercaptophenol, also known as o-hydroxythiophenol, is an organic compound with the

formula C₆H₆OS.[1] It features both a hydroxyl (-OH) and a thiol (-SH) group on a benzene ring

in the ortho position.[1][2] It is commonly a colorless to pale yellow liquid with a strong,

unpleasant odor.[1] Due to the thiol group, it is susceptible to oxidation, which can cause the

color to darken upon exposure to air.[2]

Q2: What are the common impurities in crude 2-Mercaptophenol?

A2: Common impurities can include starting materials from its synthesis (e.g., 2-chlorophenol),

byproducts, and oxidation products.[2] The most common oxidation product is the

corresponding disulfide, formed by the coupling of two thiol groups. Other potential impurities

might include residual solvents or water.

Q3: How should I handle and store purified 2-Mercaptophenol?
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A3: 2-Mercaptophenol is toxic if swallowed or in contact with skin and can cause serious eye

damage.[3][4] Always handle it in a well-ventilated area or a chemical fume hood, wearing

appropriate personal protective equipment (PPE), including gloves and safety goggles.[3][5][6]

Store the purified compound in a tightly sealed container, away from heat, light, and oxidizing

agents to prevent degradation.[5][7] Storage at refrigerated temperatures is often

recommended.[3]

Q4: My purified 2-Mercaptophenol has a yellow tint. Is it impure?

A4: A pale yellow color is common for 2-Mercaptophenol and does not necessarily indicate

significant impurity.[1][2] However, a dark yellow or brown color may suggest the presence of

oxidation products, primarily disulfides. Purity should be confirmed by analytical methods such

as GC, HPLC, or NMR.

Q5: Which purification technique is best for crude 2-Mercaptophenol?

A5: The best method depends on the physical state of your crude product and the nature of the

impurities.

Vacuum Distillation is ideal for purifying the liquid form, especially for separating it from non-

volatile impurities (like salts or polymers) or from solvents with significantly different boiling

points.[8]

Recrystallization is suitable if your crude 2-Mercaptophenol is a solid or can be solidified.

This technique is excellent for removing soluble impurities.[9][10]

Acid-Base Extraction can be used as a preliminary purification step to separate 2-
Mercaptophenol from neutral organic impurities by converting it into its water-soluble salt.

[11]

Physical and Chemical Properties
The following table summarizes key quantitative data for 2-Mercaptophenol.
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Property Value Source(s)

Molecular Formula C₆H₆OS [1][3]

Molecular Weight 126.18 g/mol -

Appearance Colorless to pale yellow liquid [1]

Boiling Point 157 - 158 °C / 314.6 - 316.4 °F [3]

Density 1.255 g/mL at 25 °C [4]

Refractive Index n20/D 1.6060 [4]

Flash Point 110 °C / 230 °F (closed cup) [4]

Solubility
Moderately soluble in water;

soluble in ethanol and ether
[2]

Purification Workflow Diagrams
The following diagrams illustrate the logical workflows for selecting a purification method and

executing the chosen protocol.
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Troubleshooting Logic
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Incorrect Pressure/
Temp
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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